Cas no 88489-80-9 (Benzoic acid, 4-[(heptafluoropropyl)sulfonyl]-)

• Product Name: Benzoic acid, 4-[(heptafluoropropyl)sulfonyl]-
• CAS No: 88489-80-9
• MF: C₁₀H₅F₇O₄S
• MW: 354.198126554489
• CID: 630787
• PubChem ID: 15584696
• Update Time: 2025-04-19

Benzoic acid, 4-[(heptafluoropropyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(heptafluoropropyl)sulfonyl]-
• 4-(1,1,2,2,3,3,3-heptafluoropropylsulfonyl)benzoic acid
• DTXSID00575046
• 88489-80-9
• 4-(1,1,2,2,3,3,3-Heptafluoropropane-1-sulfonyl)benzoic acid

• Inchi： 1S/C10H5F7O4S/c11-8(12,9(13,14)15)10(16,17)22(20,21)6-3-1-5(2-4-6)7(18)19/h1-4H,(H,18,19)
• InChI Key： KMVBVTQMEHZRCO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)(C(C(C(F)(F)F)(F)F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 353.97967694g/mol
• Monoisotopic Mass: 353.97967694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 79.8Ų